Cas no 1294934-40-9 (N-[4-({[(1-cyanocycloheptyl)carbamoyl]methyl}amino)-3-(trifluoromethyl)phenyl]furan-2-carboxamide)

• Product Name: N-[4-({[(1-cyanocycloheptyl)carbamoyl]methyl}amino)-3-(trifluoromethyl)phenyl]furan-2-carboxamide
• CAS No: 1294934-40-9
• MF: C₂₂H₂₃F₃N₄O₃
• MW: 448.438235521317
• CID: 6063925
• PubChem ID: 53536315
• Update Time: 2025-07-08

N-[4-({[(1-cyanocycloheptyl)carbamoyl]methyl}amino)-3-(trifluoromethyl)phenyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-({[(1-cyanocycloheptyl)carbamoyl]methyl}amino)-3-(trifluoromethyl)phenyl]furan-2-carboxamide
• 1294934-40-9
• EN300-26688284
• AKOS007169025
• N-[4-[[2-[(1-cyanocycloheptyl)amino]-2-oxoethyl]amino]-3-(trifluoromethyl)phenyl]furan-2-carboxamide

• Inchi： 1S/C22H23F3N4O3/c23-22(24,25)16-12-15(28-20(31)18-6-5-11-32-18)7-8-17(16)27-13-19(30)29-21(14-26)9-3-1-2-4-10-21/h5-8,11-12,27H,1-4,9-10,13H2,(H,28,31)(H,29,30)
• InChI Key： UHISLBQIGBGBBG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1NCC(NC1(C#N)CCCCCC1)=O)NC(C1=CC=CO1)=O)(F)F

Computed Properties

• Exact Mass: 448.17222509g/mol
• Monoisotopic Mass: 448.17222509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 107Ų

Additional information on N-[4-({[(1-cyanocycloheptyl)carbamoyl]methyl}amino)-3-(trifluoromethyl)phenyl]furan-2-carboxamide

Research Brief on N-[4-({[(1-cyanocycloheptyl)carbamoyl]methyl}amino)-3-(trifluoromethyl)phenyl]furan-2-carboxamide (CAS: 1294934-40-9)

In recent years, the compound N-[4-({[(1-cyanocycloheptyl)carbamoyl]methyl}amino)-3-(trifluoromethyl)phenyl]furan-2-carboxamide (CAS: 1294934-40-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a cyanocycloheptyl group and a trifluoromethylphenyl moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-[4-({[(1-cyanocycloheptyl)carbamoyl]methyl}amino)-3-(trifluoromethyl)phenyl]furan-2-carboxamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the formation of the carbamoyl linkage and the introduction of the trifluoromethyl group. These advancements have facilitated the production of gram-scale quantities, enabling more extensive pharmacological evaluations.

Mechanistic studies have revealed that this compound acts as a potent inhibitor of specific kinase pathways implicated in inflammatory and oncogenic processes. In vitro assays demonstrate its high affinity for target proteins, with IC50 values in the nanomolar range. Structural-activity relationship (SAR) analyses highlight the critical role of the furan-2-carboxamide moiety in binding efficacy, while the trifluoromethyl group enhances metabolic stability. These insights have guided further derivatization efforts to optimize pharmacokinetic properties.

Preclinical evaluations of N-[4-({[(1-cyanocycloheptyl)carbamoyl]methyl}amino)-3-(trifluoromethyl)phenyl]furan-2-carboxamide have yielded encouraging results. In murine models of autoimmune disorders, the compound exhibited significant anti-inflammatory activity, reducing cytokine production and tissue damage. Additionally, in oncology models, it showed tumor growth inhibition by disrupting proliferative signaling pathways. These findings position the molecule as a viable candidate for further development in both inflammatory and oncologic indications.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, potential off-target effects, and long-term toxicity require thorough investigation. Ongoing research aims to address these hurdles through formulation optimization and targeted delivery strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, N-[4-({[(1-cyanocycloheptyl)carbamoyl]methyl}amino)-3-(trifluoromethyl)phenyl]furan-2-carboxamide represents a compelling example of how rational drug design can yield molecules with significant therapeutic potential. The latest research underscores its versatility and efficacy, paving the way for future advancements in chemical biology and drug development. Continued exploration of its mechanisms and applications will undoubtedly contribute to the broader field of precision medicine.